Cas no 92285-01-3 (Ajoene)
Ajoene structure
Product name:Ajoene
CAS No:92285-01-3
MF:C9H14OS3
MW:234.40185880661
CID:806765
Ajoene Chemical and Physical Properties
Names and Identifiers
-
- Disulfide,2-propen-1-yl [3-(2-propen-1-ylsulfinyl)-1-propen-1-yl]
- Allyl[(2E)-3-(allyldisulfanyl)-2-propen-1-yl]sulfoniumolate
- CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9-
- Z-Ajoene
- Z Ajoene
- Ajoene
-
- Inchi： InChI=1S/C9H14OS3/c1-3-6-11-12-7-5-9-13(10)8-4-2/h3-5,7H,1-2,6,8-9H2/b7-5+
- InChI Key： IXELFRRANAOWSF-FNORWQNLSA-N
- SMILES： C=CCSS/C=C/CS(=O)CC=C
Computed Properties
- Exact Mass: 234.021
- Monoisotopic Mass: 234.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.9A^2
Experimental Properties
- Density: 1.181
- Boiling Point: 376°Cat760mmHg
- Flash Point: 181.2°C
- Refractive Index: 1.602
- PSA: 86.88000
- LogP: 3.86790
Ajoene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-106784-5.15mg（21.33 mm * 1 ml in ethyl acetate） |
Ajoene |
92285-01-3 | 5.15mg（21.33 mm * 1 ml in ethyl acetate） |
￥11500 | 2023-08-31 | ||
| 1PlusChem | 1P00GWR4-5mg |
CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9- |
92285-01-3 | ≥95% | 5mg |
$533.00 | 2024-04-20 | |
| A2B Chem LLC | AH88144-1mg |
CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9- |
92285-01-3 | ≥95% | 1mg |
$88.00 | 2024-07-18 | |
| MedChemExpress | HY-106784-1.2001 mg（21.33 mm * 200 μl in ethyl acetate） |
Ajoene |
92285-01-3 | 1.2001 mg（21.33 mm * 200 μl in ethyl acetate） |
￥3500 | 2024-04-16 | ||
| MedChemExpress | HY-106784-5mg（21.33mM*1mLinEthylacetate） |
Ajoene |
92285-01-3 | 5mg（21.33mM*1mLinEthylacetate） |
￥11500 | 2023-07-26 | ||
| 1PlusChem | 1P00GWR4-1mg |
CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9- |
92285-01-3 | ≥95% | 1mg |
$144.00 | 2024-04-20 | |
| A2B Chem LLC | AH88144-10mg |
CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9- |
92285-01-3 | ≥95% | 10mg |
$692.00 | 2024-07-18 | |
| A2B Chem LLC | AH88144-5mg |
CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9- |
92285-01-3 | ≥95% | 5mg |
$390.00 | 2024-07-18 | |
| 1PlusChem | 1P00GWR4-10mg |
CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9- |
92285-01-3 | ≥95% | 10mg |
$917.00 | 2024-04-20 |
Ajoene Related Literature
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Krishnapura Srinivasan Food Funct. 2013 4 503
-
Malte Gersch,Johannes Kreuzer,Stephan A. Sieber Nat. Prod. Rep. 2012 29 659
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Taichi Yoneda,Naoto Kojima,Takahiro Matsumoto,Daisuke Imahori,Tomoe Ohta,Tatsusada Yoshida,Tetsushi Watanabe,Hisashi Matsuda,Seikou Nakamura Org. Biomol. Chem. 2022 20 196
-
Peter Rose,Matt Whiteman,Philip K. Moore,Yi Zhun Zhu Nat. Prod. Rep. 2005 22 351
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5. Molecular mechanisms of the anti-obesity effect of bioactive ingredients in common spices: a reviewMuwen Lu,Yong Cao,Jie Xiao,Mingyue Song,Chi-Tang Ho Food Funct. 2018 9 4569
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:92285-01-3)Ajoene
Purity:99%
Quantity:1mg
Price ($):439.0